(S)-2-amino-2-cyclopropylethanol
Overview
Description
(S)-2-amino-2-cyclopropylethanol, also known as ACE, is a chiral amino alcohol that has been used in various scientific research applications. This compound has a unique cyclopropyl group that makes it an interesting target for synthesis and study.
Mechanism of Action
The mechanism of action of (S)-2-amino-2-cyclopropylethanol is not well understood, but it is believed to act as a chiral auxiliary in various chemical reactions. (S)-2-amino-2-cyclopropylethanol has been shown to increase the enantioselectivity of certain reactions, such as the asymmetric reduction of ketones.
Biochemical and Physiological Effects
(S)-2-amino-2-cyclopropylethanol has not been extensively studied for its biochemical and physiological effects. However, it has been shown to have low toxicity and is generally considered to be safe for use in laboratory experiments.
Advantages and Limitations for Lab Experiments
One of the main advantages of (S)-2-amino-2-cyclopropylethanol is its chiral nature, which makes it a useful building block for the synthesis of chiral compounds. Additionally, (S)-2-amino-2-cyclopropylethanol is relatively easy to synthesize and purify, making it a convenient reagent for laboratory experiments.
One of the limitations of (S)-2-amino-2-cyclopropylethanol is its limited solubility in water, which can make it difficult to use in aqueous reactions. Additionally, the synthesis of (S)-2-amino-2-cyclopropylethanol requires the use of a reducing agent, which can be hazardous if not handled properly.
Future Directions
For the study of (S)-2-amino-2-cyclopropylethanol include the development of new chiral catalysts, the synthesis of new chiral pharmaceuticals, and further studies on its mechanism of action.
Scientific Research Applications
(S)-2-amino-2-cyclopropylethanol has been used in various scientific research applications, including the development of chiral catalysts, the synthesis of chiral pharmaceuticals, and the study of enzyme mechanisms. (S)-2-amino-2-cyclopropylethanol has been shown to be a versatile building block for the synthesis of chiral compounds, as it can be easily functionalized to introduce different functional groups.
properties
IUPAC Name |
(2S)-2-amino-2-cyclopropylethanol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H11NO/c6-5(3-7)4-1-2-4/h4-5,7H,1-3,6H2/t5-/m1/s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LLCCGHDKJXAQLS-RXMQYKEDSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C(CO)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CC1[C@@H](CO)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H11NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
101.15 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(S)-2-amino-2-cyclopropylethanol | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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